Cas no 98-79-3 (L-Pyroglutamic acid)

L-Pyroglutamic acid Properties

Names and Identifiers

• (S)-5-Oxopyrrolidine-2-carboxylic acid
• pidolic acid
• glutiminic acid
• 5-oxoproline
• Pyr-OH
• L-Pyroglutamic acid
• H-Pyr-OH
• L-2-Pyrrolidone-5-carboxylic acid
• (S)-(-)-2-Pyrrolidinone-5-carboxylic acid
• L-Pyrpglutamic Acid
• 5-Oxopyrrolidine-2-carboxylic acid
• 5-Pyrrolidone-2-carboxylic acid
• L-5-Pyrrolidone-2-carboxylic acid
• pyroglutamic acid
• Pyrrolidonecarboxylic Acid
• (S)-(-)-2-Pyrrolidone-5
• 5 oxoproline
• GlutaMic acid lactaM
• GlutiMic acid
• hydroxy-pyridin-3-yl-acetic acid
• L-5-Oxo-2-pyrrolidine carboxylic acid
• L-GlutiMinic acid
• α- AMinoglutaric acid lactaM
• L-Glutamic Acid Lactam
• (S)-2-Pyrrolidone-5-carboxylic Acid
• (S)-(-)-2-Pyrrolidone-5-carboxylic acid
• 5-oxo-L-proline
• (2S)-5-oxopyrrolidine-2-carboxylic acid
• L-5-Oxoproline
• L-Proline, 5-oxo-
• Pyroglutamate
• Proline, 5-oxo-
• 5-L-Oxoproline
• (S)-PYROGLUTAMIC ACID
• Pidolate
• 5-Carboxy-2-pyrrolidinone
• (-)-2-Pyrrolidone-5-carboxylic acid
• 2-Pyrrolidinone-5-carboxylic acid
• L-5-Carboxy-2-pyrrolidinone
• L-GLUTIMIN
• 5-Oxoproline
• R-(+)-2-Pyrrolidinone-5-carboxylate
• 4042-36-8
• Glp
• MLS001304098
• 98-79-3
• PYROGLUTAMIC ACID
• 28874-51-3
• MLSMR
• 2-pyrrolidone-5-carboxylic acid
• 5-oxopyrrolidine-2-carboxylate
• 5-oxo-DL-proline
• SMR000112493
• 5-oxoprolinate anion
• L-Pyroglutamic acid,99%
• +Expand

• MDL： MFCD00005272
• InChIKey： ODHCTXKNWHHXJC-VKHMYHEASA-N
• Inchi： 1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N1[H]
• BRN： 82132

Computed Properties

• Exact Mass: 129.042593g/mol
• Surface Charge: 0
• XLogP3: -0.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.042593g/mol
• Monoisotopic Mass: 129.042593g/mol
• Topological Polar Surface Area: 66.4Ų
• Heavy Atom Count: 9
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0
• Molecular Weight: 129.11

Experimental Properties

• LogP: -0.32160
• PSA: 66.40000
• Merck: 8001
• Refractive Index: -10 ° (C=5, H2O)
• Water Partition Coefficient: 10-15 g/100 mL (20 ºC)
• Boiling Point: 239.15°C (rough estimate)
• Melting Point: 155-162 °C
  160-163 °C (lit.)
• Flash Point: 227.8 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: Colorless crystals.
• PH: 1.7 (50g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with bases, acids, strong oxidizing agents.
• Solubility: Soluble in water, alcohol, acetone and glacial acetic acid, slightly soluble in ethyl acetate, insoluble in ether.
• pka: 3.32(at 25℃)
• Specific Rotation: -27.5 º (c=10, 1 N NaOH)
• Optical Activity: [α]20/D −10.5±1°, c = 5% in H2O
• Density: 1.3816 (rough estimate)

L-Pyroglutamic acid Security Information

• Symbol: GHS07
• RTECS：TW3710000
• WGK Germany：3
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：21

L-Pyroglutamic acid Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters